Boc-Ser-OBzl

• IUPAC Name: benzyl (2S)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(9-17)13(18)20-10-11-7-5-4-6-8-11/h4-8,12,17H,9-10H2,1-3H3,(H,16,19)/t12-/m0/s1
• InChI Key: BQADRZHPZVQGCW-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CO)C(=O)OCC1=CC=CC=C1
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CO)C(=O)OCC1=CC=CC=C1
• Molecular Formula: C15H21NO5
• DSSTOX Substance ID: DTXSID00427031
• Molecular Weight: 295.33 g/mol
• CAS RN: 59524-02-6

Description

“Boc-Ser-OBzl” is a chemical compound with the empirical formula C15H21NO5. It is also known as Boc-L-serine benzyl ester. The compound has a molecular weight of 295.33.

Synthesis Analysis

“Boc-Ser-OBzl” is used in both solid phase peptide synthesis and solution phase peptide synthesis. In solid phase synthesis, the peptide is cleaved from the resin with HF or TFMSA, which simultaneously cleaves the benzyl ether from Ser (Bzl) residues.

Molecular Structure Analysis

The SMILES string of “Boc-Ser-OBzl” is CC(C)(C)OC(=O)NC@@HC(=O)OCc1ccccc1. The InChI key is BQADRZHPZVQGCW-LBPRGKRZSA-N.

Physical And Chemical Properties Analysis

“Boc-Ser-OBzl” is a solid compound. Its density is approximately 1.2±0.1 g/cm3. The boiling point is around 458.8±40.0 °C at 760 mmHg. The melting point is 91ºC (dec.) (lit.).

Scientific Research Applications

• Synthesis of Oligophosphoseryl Peptides : Boc-Ser-OBzl is used in synthesizing protected oligophosphoseryl peptides from bovine caseins. These peptides are synthesized using Boc-Ser-OBzl as an acylating carboxyl component in peptide synthesis (Paquet & Johns, 2009).

• Supercritical Fluid Extraction in Pesticide Analysis : Boc-Ser-OBzl derivatives are used in the study of the release of covalently bound metabolites of organophosphate pesticides from synthetic dialkyl phosphoserine peptides, demonstrating the potential for supercritical fluid extraction in environmental analysis (Paquet & Khan, 1995).

• Peptide-Cellulose Conjugate Synthesis : This compound plays a role in the synthesis of novel peptide-cellulose conjugates containing O-phospho-l-serine. It is used in the phosphoryl-protection strategy during the synthesis of these conjugates (Devarayan et al., 2013).

• Study on the Synthetic Methodology of Benzyl O-benzyl-L-serinate Hydrochloride : Boc-Ser-OBzl is used in the synthesis of key intermediates for benzyl O-benzyl-L-serinate hydrochloride, highlighting its role in medicinal chemistry synthesis (Yang Da-cheng, 2003).

• Catalysis in Hydrolytic Reactions : Boc-Ser-OBzl derivatives are synthesized for use as catalysts in hydrolytic reactions, demonstrating their application in biochemical and enzymatic studies (Nishi & Nakajima, 1982).

• Infrared Absorption Studies of Human Hemoglobin α-Chain Fragments : These studies involve the conformational analysis of peptide fragments in various solvents, showcasing the utility of Boc-Ser-OBzl in studying peptide structure and behavior (Narita et al., 1987).

• Synthesis of Encephalitogenic Determinants of Myelin Basic Protein : Boc-Ser-OBzl is used in the synthesis of peptides related to myelin basic protein, providing insights into neurological diseases and potential therapeutic approaches (Pasaribu, 1977).

• Studies on 2,2,2-Trichloroethyl Groups for Phosphate Protection in Phosphoserine Peptide Synthesis : This research utilizes Boc-Ser-OBzl derivatives for the synthesis of peptides, demonstrating its application in developing novel synthetic methodologies (Paquet, 2009).

Mechanism of Action

Target of Action

Boc-Ser-OBzl, also known as N-tert-Butoxycarbonyl-O-benzyl-L-serine, is a compound primarily used in peptide synthesis . Its primary targets are the amino acids in a peptide chain that it helps to link together during the synthesis process .

Mode of Action

Boc-Ser-OBzl acts as a protective group in peptide synthesis. It protects the serine (Ser) amino acid during the synthesis process, allowing the peptide chain to form without unwanted side reactions . The Boc group protects the amino group of Ser, and the benzyl (Bzl) group protects the hydroxyl group of Ser .

Biochemical Pathways

The main biochemical pathway involving Boc-Ser-OBzl is peptide synthesis. During this process, Boc-Ser-OBzl is used to form amide bonds with other amino acids, creating a peptide chain . The Boc and Bzl protecting groups are then removed, revealing the Ser amino acid in its natural state .

Result of Action

The result of Boc-Ser-OBzl’s action is the successful synthesis of peptides with the Ser amino acid. By protecting the Ser during synthesis, Boc-Ser-OBzl allows for the creation of peptides without unwanted side reactions .

Action Environment

The action of Boc-Ser-OBzl is influenced by the conditions of the peptide synthesis process. Factors such as temperature, pH, and the presence of other reagents can affect its efficacy and stability. It is typically used in controlled laboratory environments for optimal performance .

Safety and Hazards

The safety data sheet for “Boc-Ser-OBzl” suggests avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Q & A

Q1: What structural information about Boc-Ser(OBzl) can be derived from the research papers?

A1: The research primarily highlights the use of Boc-Ser(OBzl) as a protected building block in peptide synthesis. [, ] Specifically, the paper titled "Encephalitogenic Peptides: Synthesis and 13C N.M.R. of a Pentapeptide Fragment of Myelin Basic Protein of the (65-74) Region" utilizes ¹³C NMR to analyze the synthesized peptides containing this group. [] A key finding is the impact of the benzyl ether protecting group (OBzl) on the serine's ¹³C NMR shifts. The β-carbon experiences a downfield shift (resonates at a lower field), while the α-carbon exhibits an upfield shift. This information is valuable for confirming the presence and analyzing the conformation of Boc-Ser(OBzl) within a peptide sequence using NMR techniques.

Q2: How is Boc-Ser(OBzl) utilized in peptide synthesis, as demonstrated in the research?

A2: Both papers showcase the incorporation of Boc-Ser(OBzl) into peptide chains using conventional stepwise synthesis. [, ] This involves the sequential addition of protected amino acids to build the desired peptide sequence. Notably, "Encephalitogenic Peptides: Synthesis and 13C N.M.R. of a Pentapeptide Fragment of Myelin Basic Protein of the (65-74) Region" details the synthesis of Boc-Ser(OBzl)-Leu-Pro-Gln-Lys(N⁸-Cbz)-OBzl, a fragment of the Myelin Basic Protein (MBP) 65-74 region. [] This exemplifies the use of Boc-Ser(OBzl) in constructing peptides relevant to biological systems and potential therapeutic targets.